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Abstract

Lactaroviolin is a naturally occurring violet-red pigment found in mushrooms of the Lactarius
genus, particularly Lactarius deliciosus. Chemically classified as a guaiane sesquiterpenoid, its
vibrant color and azulene core structure present opportunities for its use as a natural dye.[1]
Furthermore, emerging research into the biological activities of sesquiterpenoids suggests
potential applications for Lactaroviolin in life sciences and drug development. These
application notes provide a summary of the current knowledge on Lactaroviolin, detailing its
properties as a natural colorant and its known biological activities. Detailed protocols for
extraction, dyeing, and biological assessment are provided to facilitate further research and
application development.

Chemical and Physical Properties

Lactaroviolin is a sesquiterpenoid aldehyde with the molecular formula C1sH14O.[1] It presents
as purple crystals with a melting point of 58°C.[2] A key characteristic of Lactaroviolin is its
solubility in common organic solvents and its practical insolubility in water.[2]
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Property Value Reference
Molecular Formula C15H140 [1]
Molecular Weight 210.27 g/mol [2]
Appearance Purple crystals [2]
Melting Point 58 °C [2]

- Soluble in organic solvents,
Solubility ) ) [2]
insoluble in water

Chemical Class Guaiane Sesquiterpenoid [31141[5]

Application as a Natural Dye

Extracts from Lactarius deliciosus, containing Lactaroviolin and other azulene derivatives,
have been successfully used to dye wool yarns, yielding a range of cream and brown colors.[6]
The final color is dependent on the concentration of the dye extract and the mordant used.

Quantitative Dyeing Data

The following tables summarize the colorimetric data obtained from dyeing wool yarn with an
extract of Lactarius deliciosus.

Table 1: Color Measurements of Wool Dyed with L. deliciosus Extract[3]
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Brown

Table 2: Fastness Properties of Wool Dyed with L. deliciosus Extract[6]

Rubbing Fastness

Rubbing Fastness

Mordant Washing Fastness
(Dry) (Wet)

Without Mordant 3/4 2/3 3

Potash Alum 4 3 3/4

Ferrous Sulfate 4/5 3/4 4
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(Fastness graded on a scale of 1 to 5, where 5 is excellent)

Experimental Protocols

This protocol describes the preparation of a crude dye extract from the fruiting bodies of

Lactarius deliciosus.

Start: Fresh or Dried
Lactarius deliciosus Fruiting Bodies

Chop mushroom material
into small pieces

'

Perform solvent extraction
(e.g., with ethanol or water)
Heat for at least 1 hour

'

Filter the mixture to
remove solid mushroom debris

Collect the filtrate
(Dye Bath)

End: Crude Dye Extract

Click to download full resolution via product page

Extraction of Dye from L. deliciosus

Methodology:
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e Preparation of Mushroom Material: Fresh or dried fruiting bodies of Lactarius deliciosus are
chopped into small pieces to increase the surface area for extraction.[7]

e Solvent Extraction: The chopped mushroom material is placed in a suitable solvent such as
ethanol or water. The mixture is heated for at least one hour to extract the pigments into the
solvent.[7]

o Filtration: The mixture is then filtered to remove the solid mushroom debris.

» Dye Bath Preparation: The resulting colored filtrate is the crude dye extract, which can be
used directly as a dye bath.

This protocol details the pre-mordanting and dyeing process for wool yarn using the prepared
Lactarius deliciosus extract.[6]
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Start: Wool Yarn

Pre-mordant wool yarn
(e.g., 3% owf ferrous sulfate or
potassium aluminum sulfate)
80°C for 45 min, LR 1:50

Squeeze excess
mordant solution

Dyeing with L. deliciosus extract
(1,2,0r3glL)
LR 1:50

(Rinse the dyed yarr)

Dry the yarn

End: Dyed Wool Yarn

Click to download full resolution via product page

Wool Dyeing Workflow

Methodology:

e Pre-mordanting: The wool yarns are treated with a 3% on weight of fiber (owf) solution of a
mordant, such as ferrous sulfate or potassium aluminum sulfate. The process is carried out
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at 80°C for 45 minutes with a liquor ratio of 1:50.[6]

e Squeezing: After mordanting, the yarns are squeezed to remove excess mordant solution
without rinsing.[6]

e Dyeing: The mordanted wool is then immersed in the dye bath prepared from the Lactarius
deliciosus extract at concentrations of 1, 2, or 3 g/L. The dyeing is performed at a liquor ratio
of 1:50.[6]

e Rinsing and Drying: Following the dyeing process, the yarn is thoroughly rinsed and dried.

Biological Activity and Potential Applications

Lactaroviolin, as a guaiane-type sesquiterpenoid, belongs to a class of compounds known for
a wide range of biological activities, including anti-inflammatory, antibacterial, and antitumor
effects.[3][4][5]

Summary of Known Biological Activities

A study on three sesquiterpenoids from Lactarius species, including Lactaroviolin, revealed
the following activities:

o Mutagenic Activity: All three compounds, including Lactaroviolin, showed weak mutagenic
activity in the Ames Salmonella assay.[6]

o Cytotoxic Activity: Lactaroviolin demonstrated moderate cytotoxic activity against Ehrlich
ascitic tumour cells and L1210 cells.[6]

» Antimicrobial Activity: Another tested sesquiterpene alcohol from the same study exhibited
weak antibacterial activity, while Lactaroviolin itself did not show significant antibacterial,
antifungal, or algicidal activity in that specific study.[6] However, crude extracts of Lactarius
deliciosus have shown antimicrobial activity against various bacteria.[8]

Table 3: Summary of Investigated Biological Activities of Lactaroviolin
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Activity Assay

Result Reference

o Ames Salmonella
Mutagenicity
assay

Weakly mutagenic [6]

Ehrlich ascitic tumour

Cytotoxicity Moderately cytotoxic [6]
cells

L1210 cells Moderately cytotoxic [6]

Antimicrobial Bacteria, fungi, algae No significant activity [6]

Potential Signaling Pathways for Further Investigation

While the specific signaling pathways modulated by Lactaroviolin have not been elucidated,

its cytotoxic activity suggests potential interference with key cellular processes. Based on the

known mechanisms of other cytotoxic sesquiterpenoids, the following pathways represent

logical targets for future investigation.
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Hypothetical Signaling Pathways

Potential as a Biological Stain or Probe

The inherent color and azulene structure of Lactaroviolin suggest its potential use as a
biological stain for microscopy. Furthermore, azulene derivatives have been explored as
fluorescent probes for bioimaging, indicating that Lactaroviolin could be chemically modified to
develop novel probes for cellular and molecular research.[9]

Future Directions

Further research is warranted to fully explore the potential of Lactaroviolin. Key areas for
future investigation include:
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Purification and Characterization: Development of a standardized protocol for the extraction
and purification of Lactaroviolin to enable more precise studies on its properties and
activities.

Dyeing Optimization: Investigation into the use of purified Lactaroviolin as a dye and the
optimization of dyeing conditions for various natural and synthetic fibers.

Biological Activity Screening: A comprehensive screening of Lactaroviolin for a broader
range of biological activities, including antiviral, anti-inflammatory, and more specific
anticancer effects.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways affected by Lactaroviolin to understand its cytotoxic and other biological effects.

Toxicity Assessment: In-depth toxicological studies are necessary to determine the safety
profile of Lactaroviolin for any potential therapeutic or in-vivo diagnostic applications.

Development as a Bio-probe: Chemical modification of the Lactaroviolin structure to
enhance its fluorescent properties for applications in cellular imaging.

Disclaimer: The information provided in these application notes is for research and

development purposes only. Lactaroviolin is not approved for human or veterinary use.

Appropriate safety precautions should be taken when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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